Cas no 15238-52-5 (24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI))
15238-52-5 structure
Product Name:24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI)
CAS No:15238-52-5
MF:C23H38O3
MW:362.54602766037
CID:204561
PubChem ID:3082085
Update Time:2025-04-19
24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI)
- (3R)-3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid
- 24-norlithocholic acid
- (3R)-3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid (non-preferred name)
- 24-Norcholan-23-oic acid, 3-hydroxy-, (3beta,5alpha)-
- 15238-52-5
-
- Inchi: 1S/C23H38O3/c1-14(12-21(25)26)18-6-7-19-17-5-4-15-13-16(24)8-10-22(15,2)20(17)9-11-23(18,19)3/h14-20,24H,4-13H2,1-3H3,(H,25,26)/t14-,15+,16+,17+,18-,19+,20+,22+,23-/m1/s1
- InChI Key: BIGINLZPDKMEPQ-ZZAVNFEKSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(=O)O)CC[C@H]21
Computed Properties
- Exact Mass: 362.282
- Monoisotopic Mass: 362.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 499.4°C at 760 mmHg
- Flash Point: 269.9°C
- Refractive Index: 1.53
24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI) Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk